Cas no 304677-12-1 (N-{5-(3,4-dichlorophenyl)methyl-1,3-thiazol-2-yl}-2-nitrobenzamide)

• Product Name: N-{5-(3,4-dichlorophenyl)methyl-1,3-thiazol-2-yl}-2-nitrobenzamide
• CAS No: 304677-12-1
• MF: C₁₇H₁₁Cl₂N₃O₃S
• MW: 408.258540391922
• CID: 5916741
• PubChem ID: 1132341
• Update Time: 2025-10-28

N-{5-(3,4-dichlorophenyl)methyl-1,3-thiazol-2-yl}-2-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-{5-(3,4-dichlorophenyl)methyl-1,3-thiazol-2-yl}-2-nitrobenzamide
• SR-01000424858-1
• N-[5-(3,4-dichlorobenzyl)-1,3-thiazol-2-yl]-2-nitrobenzamide
• N-[5-[(3,4-dichlorophenyl)methyl]-1,3-thiazol-2-yl]-2-nitrobenzamide
• AB00090757-01
• N-(5-(3,4-dichlorobenzyl)thiazol-2-yl)-2-nitrobenzamide
• Oprea1_860358
• N-{5-[(3,4-DICHLOROPHENYL)METHYL]-1,3-THIAZOL-2-YL}-2-NITROBENZAMIDE
• AKOS002186201
• SR-01000424858
• F0344-0855
• 304677-12-1
• Oprea1_492511
• Cambridge id 5619639

• Inchi： 1S/C17H11Cl2N3O3S/c18-13-6-5-10(8-14(13)19)7-11-9-20-17(26-11)21-16(23)12-3-1-2-4-15(12)22(24)25/h1-6,8-9H,7H2,(H,20,21,23)
• InChI Key： IYVLSCPUVJOQGP-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CC1=CN=C(NC(C2C=CC=CC=2[N+](=O)[O-])=O)S1)Cl

Computed Properties

• Exact Mass: 406.9898178g/mol
• Monoisotopic Mass: 406.9898178g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 116Ų

Additional information on N-{5-(3,4-dichlorophenyl)methyl-1,3-thiazol-2-yl}-2-nitrobenzamide

Comprehensive Overview of N-{5-(3,4-dichlorophenyl)methyl-1,3-thiazol-2-yl}-2-nitrobenzamide (CAS No. 304677-12-1)

N-{5-(3,4-dichlorophenyl)methyl-1,3-thiazol-2-yl}-2-nitrobenzamide (CAS No. 304677-12-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of thiazole derivatives, which are known for their diverse biological activities. The presence of a 3,4-dichlorophenyl group and a nitrobenzamide moiety in its structure makes it a promising candidate for various applications, particularly in drug discovery and development.

The chemical structure of N-{5-(3,4-dichlorophenyl)methyl-1,3-thiazol-2-yl}-2-nitrobenzamide features a thiazole ring substituted with a dichlorophenyl group and a nitrobenzamide side chain. This unique arrangement contributes to its potential as a bioactive molecule. Researchers have explored its role as an inhibitor for specific enzymes, particularly in the context of anti-inflammatory and antimicrobial applications. The compound's CAS No. 304677-12-1 is often referenced in scientific literature, highlighting its relevance in modern chemistry.

One of the most frequently asked questions about N-{5-(3,4-dichlorophenyl)methyl-1,3-thiazol-2-yl}-2-nitrobenzamide is its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in organic solvents such as dimethyl sulfoxide (DMSO) and methanol, making it suitable for laboratory experiments. Its stability at room temperature is another key feature, ensuring its usability in long-term research projects.

In recent years, the demand for thiazole-based compounds like N-{5-(3,4-dichlorophenyl)methyl-1,3-thiazol-2-yl}-2-nitrobenzamide has surged due to their potential in addressing global health challenges. For instance, the rise of antibiotic-resistant bacteria has spurred interest in novel antimicrobial agents, and this compound's structural features make it a viable candidate. Additionally, its application in cancer research has been explored, with preliminary studies suggesting its ability to modulate certain cellular pathways.

The synthesis of N-{5-(3,4-dichlorophenyl)methyl-1,3-thiazol-2-yl}-2-nitrobenzamide typically involves multi-step organic reactions, including condensation and cyclization processes. Researchers often employ nuclear magnetic resonance (NMR) and mass spectrometry (MS) to confirm its purity and structural integrity. These analytical techniques are critical for ensuring the compound's suitability for further biological testing.

From a commercial perspective, N-{5-(3,4-dichlorophenyl)methyl-1,3-thiazol-2-yl}-2-nitrobenzamide is available through specialized chemical suppliers, often in small quantities for research purposes. Its CAS No. 304677-12-1 serves as a unique identifier, facilitating procurement and regulatory compliance. The compound's pricing and availability may vary depending on market demand and production scale.

Environmental and safety considerations are also paramount when handling N-{5-(3,4-dichlorophenyl)methyl-1,3-thiazol-2-yl}-2-nitrobenzamide. While it is not classified as a hazardous material, standard laboratory precautions, such as the use of personal protective equipment (PPE), are recommended. Proper storage conditions, including protection from light and moisture, are essential to maintain its stability over time.

In conclusion, N-{5-(3,4-dichlorophenyl)methyl-1,3-thiazol-2-yl}-2-nitrobenzamide (CAS No. 304677-12-1) represents a fascinating area of study in medicinal and agricultural chemistry. Its unique structural features and potential applications in drug discovery, antimicrobial research, and cancer therapy make it a compound of significant interest. As scientific advancements continue, this molecule may play a pivotal role in addressing some of the most pressing challenges in modern science.